![molecular formula C7H4BrClF2 B1586194 3-Chloro-2,6-difluorobenzyl bromide CAS No. 261762-47-4](/img/structure/B1586194.png)
3-Chloro-2,6-difluorobenzyl bromide
Overview
Description
“3-Chloro-2,6-difluorobenzyl bromide” is a chemical compound with the empirical formula C7H4BrClF2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of “this compound” is 241.46 . The SMILES string representation is Fc1ccc(Cl)c(F)c1CBr .Physical And Chemical Properties Analysis
“this compound” is a liquid at ambient temperature . .Scientific Research Applications
Synthesis and Material Development
One significant application of halogenated benzyl compounds like 3-Chloro-2,6-difluorobenzyl bromide lies in their role as intermediates in the synthesis of polymeric and small molecule compounds. For instance, pentafluorobenzyl bromide, a related compound, has been utilized as a derivatization agent in chromatography and mass spectrometry for the analysis of inorganic anions and organophosphates, showcasing the potential of fluorinated benzyl bromides in analytical chemistry (D. Tsikas, 2017).
Catalysis and Polymerization
In the field of catalysis and polymerization, compounds structurally similar to this compound have been employed as catalysts or ligands in polymerization reactions. For example, dibenzyl titanium complexes have been used in living isospecific styrene polymerization, highlighting the role of benzyl-containing complexes in precision polymer synthesis (Klaus Beckerle et al., 2006).
Enhancing Material Properties
The introduction of fluorinated groups into polymers and other materials can significantly alter their physical and chemical properties. A study on the synthesis and characterization of new fluorine-containing polyethers derived from reactions involving fluorinated benzyl bromides demonstrated improvements in solubility, hydrophobicity, and thermal stability, underscoring the importance of fluorinated intermediates in material science (J. W. Fitch et al., 2003).
Environmental Applications
Additionally, the derivatization of environmental pollutants using pentafluorobenzyl bromide for their subsequent analysis in air, water, and sediment samples points to the environmental applications of such compounds. This method facilitates the sensitive detection of halogenated phenols, emphasizing the role of fluorinated benzyl bromides in environmental monitoring and protection (Y. Hanada et al., 2002).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that benzylic halides, such as 3-chloro-2,6-difluorobenzyl bromide, often participate in nucleophilic substitution reactions .
Mode of Action
This compound, as a benzylic halide, can undergo nucleophilic substitution reactions . In these reactions, a nucleophile, an atom that is rich in electron density, attacks the electrophilic carbon attached to the bromine atom in this compound . This results in the replacement of the bromine atom with the nucleophile .
Biochemical Pathways
The compound’s ability to participate in nucleophilic substitution reactions suggests that it could potentially influence a variety of biochemical pathways, depending on the specific nucleophile involved in the reaction .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific nucleophile that it reacts with . The product of the nucleophilic substitution reaction could have various effects, depending on its structure and properties .
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemical species could influence the action, efficacy, and stability of this compound . For example, the rate of nucleophilic substitution reactions can be influenced by the pH of the environment, as this can affect the availability of nucleophiles .
properties
IUPAC Name |
3-(bromomethyl)-1-chloro-2,4-difluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClF2/c8-3-4-6(10)2-1-5(9)7(4)11/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNOJSRMVFAKBEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)CBr)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClF2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30378547 | |
Record name | 3-Chloro-2,6-difluorobenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
261762-47-4 | |
Record name | 2-(Bromomethyl)-4-chloro-1,3-difluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=261762-47-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2,6-difluorobenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 261762-47-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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